Home / Products / Others

methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate

Name: methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate
Brand: Smolecule
SKU: S594454
Rating: 5 (4 reviews)

Catalog No.

S594454

CAS No.

110382-43-9

M.F

C14H17NO

M. Wt

374.4 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a...

3. Others

General Information

CAS Number

110382-43-9

Product Name

methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate

IUPAC Name

methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate

Molecular Formula

C14H17NO

Molecular Weight

374.4 g/mol

InChI

InChI=1S/C21H26O6/c1-20-9-7-15-18(22)26-16(13-8-10-25-12-13)11-21(15,2)17(20)6-4-5-14(20)19(23)27-24-3/h4-5,8,10,12,14-17H,6-7,9,11H2,1-3H3/t14-,15+,16-,17-,20-,21-/m0/s1

InChI Key

WWNSNGUKDURAJG-FMZZOXHWSA-N

SMILES

CC12CCC3C(=O)OC(CC3(C1CC=CC2C(=O)OOC)C)C4=COC=C4

Synonyms

cordatin

Canonical SMILES

CC12CCC3C(=O)OC(CC3(C1CC=CC2C(=O)OOC)C)C4=COC=C4

Isomeric SMILES

C[C@@]12CC[C@@H]3C(=O)O[C@@H](C[C@@]3([C@H]1CC=C[C@H]2C(=O)OOC)C)C4=COC=C4

Description

The exact mass of the compound methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Diterpenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.